Cas no 824968-16-3 (1H-Pyrazolo[4,3-c]isoquinoline, 5-(2-pyridinyl)-3-(trifluoromethyl)-)

• Product Name: 1H-Pyrazolo[4,3-c]isoquinoline, 5-(2-pyridinyl)-3-(trifluoromethyl)-
• CAS No: 824968-16-3
• MF: C₁₆H₉F₃N₄
• MW: 314.264672994614
• CID: 689712
• PubChem ID: 11472483
• Update Time: 2025-04-19

1H-Pyrazolo[4,3-c]isoquinoline, 5-(2-pyridinyl)-3-(trifluoromethyl)- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazolo[4,3-c]isoquinoline, 5-(2-pyridinyl)-3-(trifluoromethyl)-
• 5-pyridin-2-yl-3-(trifluoromethyl)-2H-pyrazolo[4,3-c]isoquinoline
• DTXSID50467043
• 5-(Pyridin-2-yl)-3-trifluoromethyl-1H-pyrazolo[4,3-c]isoquinoline
• KSRKGRPIIQVWSS-UHFFFAOYSA-N
• SCHEMBL4712712
• 824968-16-3

• Inchi： 1S/C16H9F3N4/c17-16(18,19)15-14-13(22-23-15)10-6-2-1-5-9(10)12(21-14)11-7-3-4-8-20-11/h1-8H,(H,22,23)
• InChI Key： KSRKGRPIIQVWSS-UHFFFAOYSA-N
• SMILES： FC(C1=C2C(C3C=CC=CC=3C(C3C=CC=CN=3)=N2)=NN1)(F)F

Computed Properties

• Exact Mass: 314.07793079g/mol
• Monoisotopic Mass: 314.07793079g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 1
• Complexity: 430
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 54.5Ų